Cas no 2090255-43-7 (4-iodo-1-isopropyl-5-methyl-3-(trifluoromethyl)-1H-pyrazole)

• Product Name: 4-iodo-1-isopropyl-5-methyl-3-(trifluoromethyl)-1H-pyrazole
• CAS No: 2090255-43-7
• MF: C₈H₁₀F₃IN₂
• MW: 318.078084468842
• CID: 5721805
• PubChem ID: 121211553
• Update Time: 2025-10-28

4-iodo-1-isopropyl-5-methyl-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-iodo-1-isopropyl-5-methyl-3-(trifluoromethyl)-1H-pyrazole
• AKOS026721689
• UEGHHCGXWIVFKL-UHFFFAOYSA-N
• 2090255-43-7
• F2198-1770
• 1H-Pyrazole, 4-iodo-5-methyl-1-(1-methylethyl)-3-(trifluoromethyl)-

• Inchi： 1S/C8H10F3IN2/c1-4(2)14-5(3)6(12)7(13-14)8(9,10)11/h4H,1-3H3
• InChI Key： UEGHHCGXWIVFKL-UHFFFAOYSA-N
• SMILES： IC1C(C(F)(F)F)=NN(C=1C)C(C)C

Computed Properties

• Exact Mass: 317.98408g/mol
• Monoisotopic Mass: 317.98408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.79±0.1 g/cm3(Predicted)
• Boiling Point: 260.0±40.0 °C(Predicted)
• pka: -1.99±0.10(Predicted)

Additional information on 4-iodo-1-isopropyl-5-methyl-3-(trifluoromethyl)-1H-pyrazole

Introduction to 4-iodo-1-isopropyl-5-methyl-3-(trifluoromethyl)-1H-pyrazole (CAS No. 2090255-43-7)

4-iodo-1-isopropyl-5-methyl-3-(trifluoromethyl)-1H-pyrazole is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2090255-43-7, is characterized by its unique structural features, which include an iodine substituent, isopropyl and methyl groups, and a trifluoromethyl moiety. These structural elements contribute to its distinct chemical properties and potential applications in drug discovery and synthesis.

The pyrazole core of 4-iodo-1-isopropyl-5-methyl-3-(trifluoromethyl)-1H-pyrazole is a well-known scaffold in medicinal chemistry, widely recognized for its biological activity and versatility in forming pharmacophores. Pyrazoles are heterocyclic compounds that exhibit a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the iodine atom in this compound enhances its utility as a synthetic intermediate, facilitating further functionalization through cross-coupling reactions such as Suzuki-Miyaura coupling.

One of the most compelling aspects of 4-iodo-1-isopropyl-5-methyl-3-(trifluoromethyl)-1H-pyrazole is its potential in the development of novel therapeutic agents. The trifluoromethyl group, in particular, is a common pharmacophore found in many drugs due to its ability to enhance metabolic stability and binding affinity. Recent studies have highlighted the role of trifluoromethylated compounds in oncology, where they have shown promise in inhibiting various signaling pathways associated with cancer cell proliferation.

In the context of current research, 4-iodo-1-isopropyl-5-methyl-3-(trifluoromethyl)-1H-pyrazole has been explored as a key intermediate in the synthesis of small-molecule inhibitors targeting specific disease pathways. For instance, researchers have investigated its use in developing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The iodine substituent allows for facile introduction of additional functional groups, enabling the creation of highly specific inhibitors with enhanced efficacy.

The compound's structural features also make it an attractive candidate for material science applications. Pyrazole derivatives are known for their stability and compatibility with various materials, making them suitable for use in coatings, adhesives, and specialty polymers. The trifluoromethyl group further contributes to these properties by improving thermal stability and chemical resistance.

From a synthetic chemistry perspective, 4-iodo-1-isopropyl-5-methyl-3-(trifluoromethyl)-1H-pyrazole serves as a versatile building block for constructing more complex molecules. Its reactivity allows chemists to explore diverse synthetic pathways, including nucleophilic substitution reactions and metal-catalyzed couplings. These reactions are fundamental to the development of new drugs and agrochemicals, where precise control over molecular structure is essential.

The pharmaceutical industry has shown particular interest in pyrazole derivatives due to their broad therapeutic potential. For example, recent clinical trials have demonstrated the efficacy of certain pyrazole-based compounds in treating neurological disorders. The structural motifs present in 4-iodo-1-isopropyl-5-methyl-3-(trifluoromethyl)-1H-pyrazole align well with these therapeutic targets, suggesting its potential as a lead compound or intermediate in drug development pipelines.

Moreover, the compound's unique electronic properties make it valuable for studying molecular interactions at the atomic level. Advanced computational methods can be employed to model how 4-iodo-1-isopropyl-5-methyl-3-(trifluoromethyl)-1H-pyrazole interacts with biological targets such as enzymes and receptors. These studies provide insights into drug-receptor binding mechanisms and help optimize molecular design for improved pharmacological activity.

In conclusion,4-iodo-l-isopropyl-S-methyl-l -(trifluoromethyI)-l H -pyrazolc (CAS No 2090255 43 7) represents a significant advancement in pharmaceutical chemistry Its unique structural features offer diverse opportunities for therapeutic applications particularly in oncology and inflammatory diseases Additionally Its utility as a synthetic intermediate underscores its importance in drug discovery pipelines As research continues this compound is likely to play an increasingly pivotal role in developing next-generation therapeutics